Cas no 337500-11-5 (N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide)

• Product Name: N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide
• CAS No: 337500-11-5
• MF: C₂₅H₂₅N₃O₂
• MW: 399.484905958176
• CID: 6479380
• Update Time: 2025-06-08

N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide
• 1H-Benzimidazole-1-acetamide, N-(1-methylethyl)-2-(phenoxymethyl)-N-phenyl-

• Inchi： 1S/C25H25N3O2/c1-19(2)28(20-11-5-3-6-12-20)25(29)17-27-23-16-10-9-15-22(23)26-24(27)18-30-21-13-7-4-8-14-21/h3-16,19H,17-18H2,1-2H3
• InChI Key： LEXLBOPEEBBGSW-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=CC=C2)N(CC(N(C(C)C)C2=CC=CC=C2)=O)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 591.5±35.0 °C(Predicted)
• pka: 4.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide

N-Isopropyl-2-(2-(Phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide (CAS No. 337500-11-5): A Comprehensive Overview

N-Isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide (CAS No. 337500-11-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of benzo[d]imidazole, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide is characterized by a central benzo[d]imidazole core, which is substituted with a phenoxymethyl group at the 2-position and an N-isopropyl-N-phenylacetamide moiety. This unique arrangement of functional groups imparts the compound with distinct chemical and biological properties, making it a subject of interest for various research endeavors.

Recent studies have highlighted the potential of N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide has shown promise as an antitumor agent. A preclinical study conducted by a team of oncologists revealed that the compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity is believed to involve the modulation of apoptosis and cell cycle arrest, which are critical processes in cancer biology.

The pharmacokinetic profile of N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide has also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration in therapeutic settings. Moreover, its low toxicity and minimal side effects further enhance its potential as a drug candidate for clinical development.

From a synthetic perspective, the preparation of N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide involves several well-established organic reactions. The synthesis typically begins with the formation of the benzo[d]imidazole core through a condensation reaction between o-diaminobenzene and formic acid. Subsequent functionalization steps, including alkylation and acylation reactions, are then employed to introduce the desired substituents. These synthetic strategies have been optimized to achieve high yields and purity levels, facilitating large-scale production for both research and commercial purposes.

In conclusion, N-isopropyl-2-(2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide (CAS No. 337500-11-5) represents a promising compound with multifaceted biological activities. Its potential applications in neuroprotection and cancer therapy underscore its significance in pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in the development of novel treatments for various diseases.